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Compound of Interest

Compound Name: MBM-17

Cat. No.: B3028455 Get Quote

Initial research did not yield specific disposal procedures for a substance uniquely identified as

"MBM-17." The information provided below is a general framework for the proper disposal of

laboratory chemicals. It is imperative to locate the Safety Data Sheet (SDS) for your specific

MBM-17 product to ensure safe handling and disposal, as the procedures can vary significantly

based on the chemical's properties and associated hazards. The SDS will provide detailed

information on physical and chemical properties, toxicity, and appropriate disposal methods.

General Principles of Laboratory Chemical Waste
Disposal
The disposal of laboratory waste is governed by strict regulations to protect human health and

the environment.[1][2][3] Always consult your institution's Environmental Health and Safety

(EHS) department for specific guidelines and procedures.[2][4]

Key Steps for Proper Disposal:

Waste Identification and Characterization: Determine if the waste is hazardous. A waste is

generally considered hazardous if it exhibits one or more of the following characteristics:

ignitability, corrosivity, reactivity, or toxicity.[4] The SDS for MBM-17 will contain this critical

information.

Containerization:

Use a chemically compatible, leak-proof container in good condition.[2][5]
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Keep the container closed except when adding waste.[2][4]

Do not overfill containers; leave at least 5% of headspace for thermal expansion.[5]

If reusing a container, ensure it is triple-rinsed, and all old labels are defaced or removed.

[5]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name(s) of the contents.[2] Avoid using abbreviations or chemical formulas.[2]

Include the date of accumulation and the name of the generating researcher or lab.

Segregation and Storage:

Store incompatible waste streams separately to prevent dangerous reactions.[2]

Store waste in a designated, well-ventilated satellite accumulation area (SAA).[4]

Use secondary containment to prevent spills.[2]

Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's procedures

to request a pickup by the EHS department or a licensed hazardous waste disposal

company.[4]

Hazardous Waste Characteristics
The following table summarizes the general characteristics of hazardous waste as defined by

the Environmental Protection Agency (EPA). Refer to the MBM-17 SDS to determine which, if

any, of these characteristics apply.
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Characteristic Description Examples

Ignitability

Liquids with a flashpoint less

than 140°F, solids that can

spontaneously combust,

oxidizers, or ignitable

compressed gases.[4]

Ethanol, acetone, xylene,

sodium nitrate[4]

Corrosivity

Aqueous solutions with a pH

less than or equal to 2 or

greater than or equal to 12.5.

[4]

Strong acids (e.g., hydrochloric

acid), strong bases (e.g.,

sodium hydroxide)

Reactivity

Substances that are unstable

under normal conditions, may

react with water, or can

generate toxic gases.

Peroxide-forming chemicals,

cyanides, sulfides

Toxicity

Wastes that are harmful or

fatal when ingested or

absorbed.

Heavy metals (e.g., mercury,

lead), pesticides, certain

organic compounds

Experimental Protocols for Waste Handling
Accidental Release Measures:

In the event of a spill, personal protective equipment (PPE) should be worn as specified in the

SDS.[6] For liquid spills, absorb the material with a suitable absorbent material.[6] After

removal, decontaminate the area, often by flushing with water.[6]

Empty Container Disposal:

Containers that held acutely toxic hazardous wastes (P-listed) must be managed as

hazardous waste and should not be triple-rinsed.[4]

For other hazardous materials, containers can often be disposed of in regular trash after

being triple-rinsed with an appropriate solvent.[2][5] The rinsate must be collected and

treated as hazardous waste.[2] The container label should be defaced before disposal.[7]
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Logical Workflow for Chemical Waste Disposal
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Label with 'Hazardous Waste' and full chemical name

Store in designated Satellite Accumulation Area (SAA) with secondary containment

Request pickup by EHS or licensed disposal company
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Caption: Decision workflow for laboratory chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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